Cas no 259807-97-1 (3-Methyl-2-(tributylstannyl)pyridine)

• Product Name: 3-Methyl-2-(tributylstannyl)pyridine
• CAS No: 259807-97-1
• MF: C₁₈H₃₃NSn
• MW: 382.171324491501
• MDL: MFCD07787404
• CID: 852009
• Update Time: 2025-05-26

3-Methyl-2-(tributylstannyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-2-(TRIBUTYLSTANNYL)PYRIDINE
• 3-Methyl-2-(tri-n-butylstannyl)pyridine
• 2-(Tributylstannyl)-3-Methylpyridine
• tributyl-(3-methylpyridin-2-yl)stannane
• Pyridine, 3-methyl-2-(tributylstannyl)-
• 2-(tri-n-butylstannyl)-3-methylpyridine
• QWDWZQDTTVYOBK-UHFFFAOYSA-N
• 3-methyl-2-tributylstannanylpyridine
• RP07091
• AM803601
• Y8485
• 3-Methyl-2-(tributylstannyl)pyridine

• MDL： MFCD07787404
• Inchi： 1S/C6H6N.3C4H9.Sn/c1-6-3-2-4-7-5-6;3*1-3-4-2;/h2-4H,1H3;3*1,3-4H2,2H3;
• InChI Key： QWDWZQDTTVYOBK-UHFFFAOYSA-N
• SMILES： [Sn](C1C(C)=CC=CN=1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 383.16300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 220
• Topological Polar Surface Area: 12.9

Experimental Properties

• Boiling Point: 396.8±44.0°C at 760 mmHg
• Solubility: Insuluble (1.4E-3 g/L) (25 ºC),
• Water Partition Coefficient: Sparingly soluble in water.
• PSA: 12.89000
• LogP: 5.44610

3-Methyl-2-(tributylstannyl)pyridine Security Information

• Signal Word：Danger
• Hazard Statement： H301-H312-H315-H319-H372-H400-H410
• Warning Statement： P273-P280-P309-P310-P501
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Inert atmosphere,2-8°C(BD232475)

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on 3-Methyl-2-(tributylstannyl)pyridine

3-Methyl-2-(tributylstannyl)pyridine: A Comprehensive Overview

3-Methyl-2-(tributylstannyl)pyridine, also known by its CAS number 259807-97-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a tributylstannyl group at the 2-position and a methyl group at the 3-position. The presence of the tributylstannyl group imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in various chemical reactions and applications.

The synthesis of 3-Methyl-2-(tributylstannyl)pyridine typically involves multi-step processes, often utilizing palladium-catalyzed cross-coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing reaction times and improving yields. Researchers have also explored the use of alternative catalysts, such as nickel-based systems, to further optimize the production of this compound. These developments underscore the importance of 3-Methyl-2-(tributylstannyl)pyridine in modern organic chemistry.

The structural features of 3-Methyl-2-(tributylstannyl)pyridine make it particularly useful in the construction of complex heterocyclic compounds. Its pyridine ring serves as a versatile platform for further functionalization, while the tributylstannyl group acts as a reactive site for coupling reactions. For instance, this compound has been employed in Suzuki-Miyaura couplings to synthesize biaryl structures with high precision. The methyl group at the 3-position adds an additional layer of complexity, allowing for fine-tuning of electronic properties and reactivity.

In terms of applications, 3-Methyl-2-(tributylstannyl)pyridine has found utility in the development of advanced materials, including optoelectronic devices and coordination polymers. Its ability to participate in metal-mediated reactions makes it a valuable precursor for constructing metal-organic frameworks (MOFs). Recent studies have highlighted its potential in enhancing the conductivity and stability of such materials, paving the way for its use in energy storage technologies.

The study of 3-Methyl-2-(tributylstannyl)pyridine has also contributed to our understanding of steric effects in organometallic chemistry. The tributylstannyl group introduces significant steric bulk, which can influence reaction pathways and selectivity. By analyzing these effects, chemists have gained insights into designing more efficient catalysts and reagents for industrial applications.

In conclusion, 3-Methyl-2-(tributylstannyl)pyridine, with its CAS number 259807-97-1, represents a pivotal compound in contemporary chemical research. Its unique structure, versatile reactivity, and wide-ranging applications position it as an essential building block in organic synthesis and materials science. As research continues to uncover new possibilities for this compound, its role in advancing technological innovations is expected to grow significantly.